Cas no 2034414-36-1 (4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide)

• Product Name: 4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide
• CAS No: 2034414-36-1
• MF: C₁₄H₁₀N₆O₂
• MW: 294.268201351166
• CID: 6212065
• PubChem ID: 121019759
• Update Time: 2025-07-17

4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide
• 4-cyano-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)benzamide
• AKOS026694434
• 4-cyano-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]benzamide
• F6524-4642
• 2034414-36-1
• 4-cyano-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)benzamide

• Inchi： 1S/C14H10N6O2/c15-7-9-1-3-10(4-2-9)13(21)17-8-11-18-19-12-14(22)16-5-6-20(11)12/h1-6H,8H2,(H,16,22)(H,17,21)
• InChI Key： OWZYEUDIQNYBPJ-UHFFFAOYSA-N
• SMILES： O=C1C2=NN=C(CNC(C3C=CC(C#N)=CC=3)=O)N2C=CN1

Computed Properties

• Exact Mass: 294.08652358g/mol
• Monoisotopic Mass: 294.08652358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Additional information on 4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide

Introduction to 4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide (CAS No. 2034414-36-1)

4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide (CAS No. 2034414-36-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structure, combines multiple heterocyclic moieties and functional groups, making it a promising candidate for further exploration in drug discovery and development.

The compound’s structure features a benzamide core substituted with a cyano group at the 4-position and an N-substituent linked to an 8-hydroxy-1,2,4triazolo4,3-apyrazin moiety. This unique arrangement of functional groups suggests potential biological activities that warrant in-depth investigation. The presence of the triazoloapyrazine scaffold is particularly noteworthy, as this class of heterocycles has been extensively studied for their pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide represent the cutting edge of this effort. The benzamide moiety is well-known for its role in various bioactive molecules, often contributing to receptor binding and metabolic stability. The cyano group further enhances the compound’s potential by introducing electrophilic centers that can interact with biological targets.

The 8-hydroxy-1,2,4triazolo4,3-apyrazin component adds another layer of complexity to the molecule. This scaffold has shown promise in several preclinical studies due to its ability to modulate enzyme activity and interfere with signaling pathways associated with various diseases. The hydroxyl group at position 8 further enhances the molecule’s solubility and bioavailability, which are critical factors in drug development.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing novel drugs. The multifaceted nature of 4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide makes it an ideal subject for SAR studies. By systematically modifying different parts of the molecule—such as the benzamide core or the triazoloapyrazine scaffold—scientists can gain insights into how structural changes affect biological activity.

One of the most exciting aspects of this compound is its potential application in treating inflammatory and autoimmune diseases. The triazoloapyrazine scaffold has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, the benzamide moiety can interact with receptors that play a role in immune regulation. These combined effects make 4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide a compelling candidate for further clinical investigation.

Another area where this compound shows promise is in oncology. Preliminary studies suggest that it may have antitumor effects by disrupting critical signaling pathways that drive cancer cell growth and survival. The ability of the triazoloapyrazine moiety to interfere with these pathways is particularly intriguing. Moreover, the presence of the cyano group may enhance its ability to cross cell membranes, improving its bioavailability and therapeutic efficacy.

The synthesis of 4-cyano-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)benzamide presents both challenges and opportunities for synthetic chemists. The complex heterocyclic system requires careful planning to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal catalysis and microwave-assisted synthesis have significantly improved the accessibility of complex organic compounds like this one.

In conclusion, 4-cyano-N-{(8-hydroxy-l , 2 , 4-tria z o l o - 4 , 3 - a p y r az i n - 3 - y l ) m e t h y l } b e n z a m i d e (CAS No . 203441 4 -36 -1 ) is a structurally fascinating compound with significant potential in pharmaceutical applications . Its unique combination of functional groups and heterocyclic moieties positions it as a valuable tool for drug discovery . As research continues to uncover new biological activities and synthetic strategies , this compound is poised to play an important role in the development of next-generation therapeutics .